Cas no 850553-54-7 (5-bromo-2-methylfuran-3-carboxylic Acid)

• Product Name: 5-bromo-2-methylfuran-3-carboxylic Acid
• CAS No: 850553-54-7
• MF: C₆H₅BrO₃
• MW: 205.006101369858
• CID: 2807160
• PubChem ID: 23039920
• Update Time: 2025-06-08

5-bromo-2-methylfuran-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methylfuran-3-carboxylic Acid
• YQROOKGRFHAYEN-UHFFFAOYSA-N
• 847-155-8
• 3-Furancarboxylic acid, 5-bromo-2-methyl-
• DTXCID80580739
• AJB55354
• 5-Bromo-2-methyl-furan-3-carboxylic acid
• 5-bromo-2-methylfuran-3-carboxylicacid
• DTXSID90629986
• CS-0237352
• 850553-54-7
• EN300-182647
• SCHEMBL3972401
• G53885

• Inchi： 1S/C6H5BrO3/c1-3-4(6(8)9)2-5(7)10-3/h2H,1H3,(H,8,9)
• InChI Key： YQROOKGRFHAYEN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C)O1

Computed Properties

• Exact Mass: 203.94221g/mol
• Monoisotopic Mass: 203.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-bromo-2-methylfuran-3-carboxylic Acid

Comprehensive Overview of 5-Bromo-2-methylfuran-3-carboxylic Acid (CAS No. 850553-54-7): Properties, Applications, and Industry Insights

5-Bromo-2-methylfuran-3-carboxylic Acid (CAS No. 850553-54-7) is a specialized organic compound belonging to the furan carboxylic acid family. This brominated furan derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a bromo substituent and a carboxylic acid functional group on the furan ring makes it a valuable intermediate for synthesizing more complex molecules.

Recent studies highlight the growing demand for furan-based building blocks in drug discovery programs. Researchers particularly value 5-Bromo-2-methylfuran-3-carboxylic Acid for its potential in creating heterocyclic pharmaceuticals, with applications ranging from antimicrobial agents to enzyme inhibitors. The compound's molecular weight of 205.01 g/mol and distinctive bromine substitution pattern contribute to its reactivity profile, making it suitable for various coupling reactions in synthetic chemistry.

In the context of green chemistry advancements, this compound has been investigated as a potential precursor for biodegradable materials. The furan ring system, derived from renewable resources, aligns with current industry trends toward sustainable chemical production. Many laboratories now seek high-purity 850553-54-7 for developing novel bio-based polymers with improved thermal and mechanical properties.

The synthesis of 5-Bromo-2-methylfuran-3-carboxylic Acid typically involves halogenation reactions of methylfuran precursors, followed by controlled oxidation processes. Manufacturers emphasize the importance of strict quality control measures to ensure consistent purity levels >98%, as even minor impurities can significantly impact downstream applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed for characterization.

From a commercial perspective, the global market for specialty furan derivatives has shown steady growth, driven by increasing R&D investments in precision medicine and advanced material science. Suppliers report growing inquiries about custom synthesis services for this compound, particularly from pharmaceutical companies exploring new small molecule therapeutics. Proper storage conditions (typically 2-8°C in airtight containers) are crucial for maintaining the compound's stability over extended periods.

Recent patent literature reveals innovative applications of CAS 850553-54-7 in developing fluorescence probes for biological imaging and organic electronic materials for next-generation devices. These developments align with current scientific interest in multifunctional organic compounds that bridge materials science and life sciences. Researchers emphasize the compound's potential in creating molecular scaffolds with tunable properties through further derivatization.

Quality specifications for 5-Bromo-2-methylfuran-3-carboxylic Acid typically include parameters such as melting point range (often between 120-125°C), residual solvent content, and heavy metal limits. These stringent requirements reflect the compound's use in sensitive applications where consistency is paramount. The development of scalable synthetic routes remains an active area of research to meet the growing industrial demand.

In analytical chemistry, this brominated furan compound has shown utility as a chromatographic reference standard for method development and quality control in organic synthesis monitoring. Its distinct UV absorption characteristics make it particularly useful for HPLC method validation in pharmaceutical analysis. These applications contribute to its importance in maintaining analytical quality standards across multiple industries.

The future outlook for 5-Bromo-2-methylfuran-3-carboxylic Acid appears promising, with emerging applications in catalysis research and molecular recognition systems. As synthetic methodologies continue to advance, researchers anticipate broader utilization of this versatile heterocyclic building block in cutting-edge scientific developments. Ongoing studies focus on optimizing its synthetic accessibility while maintaining excellent environmental compatibility throughout the production process.